Cas no 57345-30-9 (1-Phenanthrenecarboxylicacid, 1,2,3,4,4a,9,10,10a-octahydro-1,4a-dimethyl-, (1S,4aS,10aS)-)

1-Phenanthrenecarboxylicacid, 1,2,3,4,4a,9,10,10a-octahydro-1,4a-dimethyl-, (1S,4aS,10aS)- structure
57345-30-9 structure
Product Name:1-Phenanthrenecarboxylicacid, 1,2,3,4,4a,9,10,10a-octahydro-1,4a-dimethyl-, (1S,4aS,10aS)-
CAS No:57345-30-9
MF:C17H22O2
MW:258.355385303497
CID:381342
PubChem ID:42280
Update Time:2025-04-19

1-Phenanthrenecarboxylicacid, 1,2,3,4,4a,9,10,10a-octahydro-1,4a-dimethyl-, (1S,4aS,10aS)- Chemical and Physical Properties

Names and Identifiers

    • 1-Phenanthrenecarboxylicacid, 1,2,3,4,4a,9,10,10a-octahydro-1,4a-dimethyl-, (1S,4aS,10aS)-
    • 1,4a-dimethyl-2,3,4,9,10,10a-hexahydrophenanthrene-1-carboxylic acid
    • 1-Phenanthrenecarboxylicac
    • Podocarpa-8(14),9(11),12-trien-15-oic acid
    • podocarpa-9(11),8(14),12-trien-15-oic acid
    • DTXSID40972853
    • Podocarpa-8,11,13-trien-15-oic acid #
    • 1-Phenanthrenecarboxylic acid, 1,2,3,4,4a,9,10,10a-octahydro-1,4a-dimethyl-, [1S-(1.alpha.,4a.alpha.,10a.alpha.)]-
    • 57345-30-9
    • AWKGAVJHWWZEMY-UHFFFAOYSA-N
    • Inchi: 1S/C17H22O2/c1-16-10-5-11-17(2,15(18)19)14(16)9-8-12-6-3-4-7-13(12)16/h3-4,6-7,14H,5,8-11H2,1-2H3,(H,18,19)
    • InChI Key: AWKGAVJHWWZEMY-UHFFFAOYSA-N
    • SMILES: OC(C1(C)CCCC2(C)C3C=CC=CC=3CCC21)=O

Computed Properties

  • Exact Mass: 258.162
  • Monoisotopic Mass: 258.162
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 378
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3A^2
  • XLogP3: 4.5

Experimental Properties

  • Density: 1.105
  • Boiling Point: 393.6°Cat760mmHg
  • Flash Point: 185.9°C
  • Refractive Index: 1.553
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